molecular formula C10H16BrN3S B8423808 4-Bromo-2-(4-isopropylpiperazin-1-yl)thiazole

4-Bromo-2-(4-isopropylpiperazin-1-yl)thiazole

Cat. No. B8423808
M. Wt: 290.23 g/mol
InChI Key: KOOBLYMUNHAJLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-2-(4-isopropylpiperazin-1-yl)thiazole is a useful research compound. Its molecular formula is C10H16BrN3S and its molecular weight is 290.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-2-(4-isopropylpiperazin-1-yl)thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-2-(4-isopropylpiperazin-1-yl)thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Bromo-2-(4-isopropylpiperazin-1-yl)thiazole

Molecular Formula

C10H16BrN3S

Molecular Weight

290.23 g/mol

IUPAC Name

4-bromo-2-(4-propan-2-ylpiperazin-1-yl)-1,3-thiazole

InChI

InChI=1S/C10H16BrN3S/c1-8(2)13-3-5-14(6-4-13)10-12-9(11)7-15-10/h7-8H,3-6H2,1-2H3

InChI Key

KOOBLYMUNHAJLY-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCN(CC1)C2=NC(=CS2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 50 mL round bottom flask, 1-isopropylpiperazine (306 mg, 2.38 mmol) was dissolved in 4 mL dioxane. 2,4-Dibromothiazole (870 mg, 1.5 eq.) was added and the reaction was stirred at room temperature overnight. TLC and LC-MS showed desired product. DIEA (0.83 mL, 2 eq.) was added. The reaction was stirred at room temperature for 4 hours, then heated to 50° C. for 5 hours. Reaction was cooled and extracted using ethyl acetate/brine. The organic layer was concentrated and purified via combiflash to give desired compound. LCMS-ESI+: calc'd for C10H17BrN3S: 290.0 (M+H+); Found: 290.2 (M+H+).
Quantity
306 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
870 mg
Type
reactant
Reaction Step Two

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